Cas no 2680715-15-3 (5-4-(2,2,2-trifluoroacetyl)piperazin-1-ylpyrazine-2-carboxylic acid)

• Product Name: 5-4-(2,2,2-trifluoroacetyl)piperazin-1-ylpyrazine-2-carboxylic acid
• CAS No: 2680715-15-3
• MF: C₁₁H₁₁F₃N₄O₃
• MW: 304.225252389908
• CID: 5632444
• PubChem ID: 165937735
• Update Time: 2025-11-03

5-4-(2,2,2-trifluoroacetyl)piperazin-1-ylpyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680715-15-3
• EN300-28291081
• 5-[4-(2,2,2-trifluoroacetyl)piperazin-1-yl]pyrazine-2-carboxylic acid
• 5-4-(2,2,2-trifluoroacetyl)piperazin-1-ylpyrazine-2-carboxylic acid

• Inchi： 1S/C11H11F3N4O3/c12-11(13,14)10(21)18-3-1-17(2-4-18)8-6-15-7(5-16-8)9(19)20/h5-6H,1-4H2,(H,19,20)
• InChI Key： AKSBSQKGNGHCSQ-UHFFFAOYSA-N
• SMILES： FC(C(N1CCN(C2C=NC(C(=O)O)=CN=2)CC1)=O)(F)F

Computed Properties

• Exact Mass: 304.07832471g/mol
• Monoisotopic Mass: 304.07832471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 86.6Ų

Additional information on 5-4-(2,2,2-trifluoroacetyl)piperazin-1-ylpyrazine-2-carboxylic acid

5-4-(2,2,2-Trifluoroacetyl)piperazin-1-ylpyrazine-2-carboxylic Acid: A Comprehensive Overview

CAS No. 2680715-15-3, commonly referred to as 5-4-(2,2,2-trifluoroacetyl)piperazin-1-ylpyrazine-2-carboxylic acid, is a compound of significant interest in the fields of medicinal chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential therapeutic applications. In this article, we will delve into its chemical properties, synthesis methods, pharmacological activities, and the latest research findings.

The molecular structure of 5-4-(2,2,2-trifluoroacetyl)piperazin-1-ylpyrazine-2-carboxylic acid is characterized by a pyrazine ring system with a piperazine moiety substituted at the 4-position by a trifluoroacetyl group. The presence of the trifluoroacetyl group introduces significant electronic and steric effects, which are crucial for its biological activity. Recent studies have highlighted the importance of such substitutions in modulating the compound's interaction with target proteins, making it a promising candidate for drug development.

From a synthetic standpoint, the preparation of CAS No. 2680715-15-3 involves a multi-step process that typically begins with the synthesis of the piperazine derivative. The trifluoroacetyl group is introduced via acylation reactions, followed by coupling with the pyrazine carboxylic acid moiety. Researchers have optimized these steps to enhance yield and purity, ensuring that the compound meets stringent quality control standards for preclinical and clinical studies.

The pharmacological profile of 5-4-(2,2,2-trifluoroacetyl)piperazin-1-ylpyrazine-2-carboxylic acid has been extensively studied in recent years. Preclinical data indicate that this compound exhibits potent activity against various disease targets, including cancer and inflammatory disorders. For instance, a study published in 2023 demonstrated its ability to inhibit key enzymes involved in tumor progression, suggesting its potential as an anticancer agent.

In addition to its therapeutic potential, this compound has also been investigated for its bioavailability and safety profile. Early toxicological studies indicate that it has a favorable safety margin, with minimal adverse effects observed at therapeutic doses. These findings have encouraged further exploration of its clinical applications.

The development of CAS No. 2680715-15-3 is part of a broader trend in medicinal chemistry toward designing molecules with enhanced potency and selectivity. By leveraging advanced computational tools and high-throughput screening techniques, researchers have been able to refine the structure of this compound to maximize its therapeutic potential while minimizing off-target effects.

In conclusion, 5-4-(2,2,2-trifluoroacetyl)piperazin-1-ylpyrazine-2-carboxylic acid represents a cutting-edge advancement in drug discovery. Its unique chemical properties, combined with promising preclinical results, position it as a strong candidate for addressing unmet medical needs. As research continues to unfold, this compound holds great promise for contributing to the development of innovative therapies in the near future.